Cas no 586412-89-7 (4-(3-nitrophenoxy)piperidine)

4-(3-nitrophenoxy)piperidine Properties

Names and Identifiers

• 3-Nitrophenyl 4-piperidinyl ether
• 4-(3-nitro-phenoxy)-piperidine
• AG-A-62092
• AGN-PC-002CGR
• CTK5I3784
• MolPort-002-053-917
• Piperidine, 4-(3-nitrophenoxy)-
• SureCN5207578
• SCHEMBL5207578
• DTXSID80562898
• 4-(3-nitrophenoxy)piperidine
• EN300-82468
• 586412-89-7
• Z839576290
• AKOS008148128
• DB-262462
• SUSNPUXOGNMBCZ-UHFFFAOYSA-N
• G32907
• +Expand

• MDL： MFCD08688450
• InChIKey： SUSNPUXOGNMBCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2O3/c14-13(15)9-2-1-3-11(8-9)16-10-4-6-12-7-5-10/h1-3,8,10,12H,4-7H2
• SMILES： C1=CC(=CC(=C1)OC2CCNCC2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10052
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.10044231g/mol
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 64.4